Cas no 2228772-83-4 (1-2-(2,5-dimethylthiophen-3-yl)propan-2-ylcyclopropan-1-amine)

• Product Name: 1-2-(2,5-dimethylthiophen-3-yl)propan-2-ylcyclopropan-1-amine
• CAS No: 2228772-83-4
• MF: C₁₂H₁₉NS
• MW: 209.350961923599
• CID: 6452872
• PubChem ID: 165717845
• Update Time: 2025-11-01

1-2-(2,5-dimethylthiophen-3-yl)propan-2-ylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-2-(2,5-dimethylthiophen-3-yl)propan-2-ylcyclopropan-1-amine
• EN300-1751402
• 1-[2-(2,5-dimethylthiophen-3-yl)propan-2-yl]cyclopropan-1-amine
• 2228772-83-4

• Inchi： 1S/C12H19NS/c1-8-7-10(9(2)14-8)11(3,4)12(13)5-6-12/h7H,5-6,13H2,1-4H3
• InChI Key： UQXLWDDGVPSHAY-UHFFFAOYSA-N
• SMILES： S1C(C)=CC(=C1C)C(C)(C)C1(CC1)N

Computed Properties

• Exact Mass: 209.12382078g/mol
• Monoisotopic Mass: 209.12382078g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 54.3Ų

Additional information on 1-2-(2,5-dimethylthiophen-3-yl)propan-2-ylcyclopropan-1-amine

Introduction to 1-2-(2,5-dimethylthiophen-3-yl)propan-2-ylcyclopropan-1-amine (CAS No. 2228772-83-4)

1-2-(2,5-dimethylthiophen-3-yl)propan-2-ylcyclopropan-1-amine, identified by the CAS number 2228772-83-4, is a structurally unique compound that has garnered significant attention in the field of medicinal chemistry due to its distinct pharmacophoric features. This molecule combines a cyclopropane ring with a propyl chain substituted at the 2-position and an aromatic thiophene ring at the 1-position, making it a promising candidate for further exploration in drug discovery and development.

The presence of the cyclopropane moiety in this compound is particularly noteworthy, as cyclopropanes are known for their ability to enhance metabolic stability and bioavailability of small molecules. The rigid three-membered ring structure of cyclopropane can also contribute to favorable interactions with biological targets, potentially improving binding affinity and selectivity. This feature has been widely exploited in the design of novel therapeutic agents, particularly in the realm of protease inhibition and kinase targeting.

The thiophene component of 1-2-(2,5-dimethylthiophen-3-yl)propan-2-ylcyclopropan-1-amine adds another layer of complexity and functionality to the molecule. Thiophenes are heterocyclic aromatic compounds that are commonly found in various pharmaceuticals and agrochemicals due to their biological activity. Specifically, derivatives of thiophene have been reported to exhibit anti-inflammatory, antimicrobial, and anticancer properties. The 2,5-dimethylthiophen-3-yl substituent in this compound suggests potential interactions with enzymes or receptors that recognize aromatic sulfur-containing moieties, which could be exploited for therapeutic purposes.

The propyl chain at the 2-position of the cyclopropane ring may serve as a linker or tether, influencing the conformational flexibility and solubility of the molecule. This aspect is crucial for drug design, as it can affect how well the compound interacts with its target protein or nucleic acid. Additionally, the propyl group can be modified or functionalized further to fine-tune pharmacokinetic properties such as absorption, distribution, metabolism, excretion, and toxicity (ADMET).

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and affinity of small molecules like 1-2-(2,5-dimethylthiophen-3-yl)propan-2-ylcyclopropan-1-amine to various biological targets. These studies have suggested that this compound may interact with enzymes involved in metabolic pathways or signaling cascades relevant to diseases such as cancer and inflammation. For instance, preliminary docking studies have indicated potential binding interactions with cyclin-dependent kinases (CDKs) and Janus kinases (JAKs), which are key regulators of cell cycle progression and immune responses.

The synthesis of 1-2-(2,5-dimethylthiophen-3-yl)propan-2-ylcyclopropan-1-amine presents unique challenges due to its complex structure. However, modern synthetic methodologies have made significant strides in facilitating the construction of such molecules. Techniques such as transition-metal-catalyzed cross-coupling reactions and organometallic chemistry have been employed to efficiently build the cyclopropane ring and incorporate the thiophene moiety. Additionally, asymmetric synthesis strategies have been explored to achieve enantioselective production if stereochemical purity is required for biological activity.

In terms of biological evaluation, 1-2-(2,5-dimethylthiophen-3-y l)propan - 2 - yl cyc lo pro pan - 1 - am ine has been subjected to various in vitro assays to assess its potential pharmacological effects. Early studies have shown promising results in inhibiting certain enzyme activities associated with inflammation and cancer progression. For example, preliminary data suggest that this compound may modulate the activity of lipoxygenase enzymes, which play a crucial role in producing pro-inflammatory mediators. Furthermore, its interaction with thioredoxin reductase has been explored as a potential mechanism for antioxidant effects.

The development of novel therapeutic agents often involves optimizing existing molecular structures to improve efficacy while minimizing side effects. In the case of 1 - 2 - ( 2 , 5 - dim eth ylth i o ph en e - 3 - y l ) pro p an - 2 - y l cyc lo pro pan - 1 - am ine, future research may focus on derivatization strategies such as halogenation or introduction of additional functional groups at specific positions. These modifications could enhance binding affinity or alter metabolic stability without compromising overall bioactivity. Additionally

pharmacokinetic studies will be essential to determine how best to administer this compound in vivo. Factors such as solubility

and bioavailability will need careful consideration during preclinical development.